![molecular formula C20H21N3O5S B2681462 N-(6-(benzyloxy)pyrimidin-4-yl)-2-(4-methoxyphenoxy)ethanesulfonamide CAS No. 1421524-95-9](/img/structure/B2681462.png)
N-(6-(benzyloxy)pyrimidin-4-yl)-2-(4-methoxyphenoxy)ethanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-(benzyloxy)pyrimidin-4-yl)-2-(4-methoxyphenoxy)ethanesulfonamide is a chemical compound that has gained significant attention in the field of scientific research. The compound is known for its potential applications in the development of novel drugs for the treatment of various diseases.
Scientific Research Applications
Hydrogen-bond Effect and Molecular Structure Investigation
Research on sulfamethazine Schiff-base, a compound with a similar sulfonamide functional group, has been carried out to understand its hydrogen-bond effect, spectroscopic, and molecular structure. These studies, involving both theoretical and experimental approaches, provide insights into the stability of molecules arising from hyperconjugative interactions and intramolecular hydrogen bonds. Such investigations are crucial for designing molecules with specific biological activities or chemical properties (Mansour & Ghani, 2013).
Antifungal Effect of Pyrimidin-2-Amine Derivatives
Pyrimidin-2-amine derivatives, which share a core structure with the compound , have been synthesized and evaluated for their antifungal effects against types of fungi such as Aspergillus terreus and Aspergillus niger. This research highlights the potential of such compounds in developing new antifungal agents, demonstrating the importance of structural modifications to enhance biological activity (Jafar et al., 2017).
Synthesis and Biological Evaluation of Thiourea Derivatives
Thiourea derivatives bearing the benzenesulfonamide moiety have been synthesized and evaluated for their antimycobacterial activity, showcasing the potential of sulfonamide derivatives in addressing tuberculosis. The structure-activity relationship analysis conducted in these studies provides valuable insights into designing compounds with enhanced antimicrobial properties (Ghorab et al., 2017).
Antioxidant Properties of Pyridinols
Studies on 6-substituted-2,4-dimethyl-3-pyridinols demonstrate the antioxidant properties of such compounds. The research into these pyridinols, which share functional groups with the compound , underscores the importance of chemical structure in determining antioxidant activity, potentially leading to the development of new antioxidant agents (Wijtmans et al., 2004).
Properties
IUPAC Name |
2-(4-methoxyphenoxy)-N-(6-phenylmethoxypyrimidin-4-yl)ethanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O5S/c1-26-17-7-9-18(10-8-17)27-11-12-29(24,25)23-19-13-20(22-15-21-19)28-14-16-5-3-2-4-6-16/h2-10,13,15H,11-12,14H2,1H3,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RODDFOWVWZCNNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCCS(=O)(=O)NC2=CC(=NC=N2)OCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.